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A comprehensive validation of evaluated nuclear decay data for the exotic nuclide Lithium-9
(°Li) reveals a high degree of consistency among major international nuclear databases, with
experimental measurements providing robust benchmarks. This guide presents a detailed
comparison of °Li decay parameters from the most recent versions of ENDF/B-VIII.0, JEFF-3.3,
JENDL-5, and CENDL-3.2, alongside a review of the experimental methodologies that
underpin these evaluations.

Lithium-9, a neutron-rich isotope with a half-life of approximately 178 milliseconds,
predominantly undergoes beta decay.[1][2] A significant fraction of these decays are followed
by the emission of one or more neutrons, a process known as beta-delayed neutron emission.
This decay characteristic makes °Li a nuclide of interest in various fields, including reactor
physics, astrophysics, and the study of nuclear structure far from stability. Accurate and reliable
decay data are therefore crucial for applications in these domains.

This guide provides a side-by-side comparison of key decay parameters for °Li as found in the
leading evaluated nuclear data libraries: the United States' Evaluated Nuclear Data File
(ENDF/B-VIII.0), the Joint Evaluated Fission and Fusion File (JEFF-3.3) from the OECD
Nuclear Energy Agency, the Japanese Evaluated Nuclear Data Library (JENDL-5), and the
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Chinese Evaluated Nuclear Data Library (CENDL-3.2). The data is further validated against
experimental findings.

Comparison of Evaluated Nuclear Data

The following tables summarize the fundamental decay properties of Lithium-9 as recorded in
the aforementioned nuclear databases.

Table 1: Half-life of Lithium-9

Database Half-life (ms)
ENDF/B-VIII.O 1782+ 04
JEFF-3.3 1782+ 0.4
JENDL-5 1782+ 04
CENDL-3.2 178.3+0.4

Experimental Average 178.3 + 0.4[3]

Table 2: Decay Modes and Branching Ratios of Lithium-9

Experiment
Decay ENDFI/B- JEFF-3.3 JENDL-5 CENDL-3.2 al
Mode VIII.O (%) (%) (%) (%) (Representa
tive) (%)[4]
B~ 492+1.0 492+1.0 492+1.0 49.5 ~50
B~n 50.8+1.0 50.8+1.0 50.8+1.0 49.5 ~50
B-a
Not explicitl Not explicitl Not explicitl Not explicitl
L to He(g.s.) PCTEY _ PICTEY _ PICTEY _ PACTEY Minor branch
listed listed listed listed

Note: The B~n decay branch leads to the formation of 8Be, which is unstable and immediately
breaks up into two alpha particles. The B~a decay channel leads to the formation of >He, which
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Is also unstable and decays into a neutron and an alpha particle.

Experimental Protocols

The evaluated data in the nuclear databases are the result of a critical assessment of
numerous experimental measurements. The primary experimental techniques for studying the
decay of °Li are beta and neutron spectroscopy.

Production of Lithium-9

Short-lived isotopes like °Li are typically produced via nuclear reactions in particle accelerators.
A common method involves the fragmentation of a heavy ion beam, such as a high-energy
beam of calcium or beryllium isotopes, on a light target, like beryllium. The resulting fragments
are then separated in-flight using a fragment separator, which utilizes magnetic and electric
fields to select and identify the ions of interest, in this case, °Li. The purified beam of °Li ions is
then implanted into a detector system for decay studies.

Beta-Delayed Neutron Spectroscopy

The measurement of the energy spectrum of neutrons emitted following beta decay is a key
experimental challenge. A typical setup for beta-delayed neutron spectroscopy involves
surrounding the °Li implantation point with an array of neutron detectors. Time-of-flight (TOF)
technigues are commonly employed to determine the neutron energy.

The experimental workflow is as follows:
e A°Liion is implanted into a thin foil or a sensitive position-sensitive detector.

e The subsequent beta decay is detected by a charged-particle detector, which provides the
start signal for the TOF measurement.

» A neutron emitted from the daughter nucleus travels a known distance to a neutron detector
array.

o The time difference between the beta detection and the neutron detection gives the neutron's
time of flight, from which its kinetic energy can be calculated.
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Modern neutron detector arrays often consist of plastic scintillators or He-filled proportional
counters, which offer high efficiency and good timing resolution.

Beta Spectroscopy and Branching Ratio Determination

The beta spectrum of °Li is measured using plastic scintillators or semiconductor detectors. By
analyzing the energy distribution of the emitted beta particles and their coincidences with
subsequent gamma rays or neutrons, the branching ratios to different excited states in the
daughter nucleus can be determined. For instance, the beta decay to the ground state of °Be is
identified by the detection of a beta particle with a specific energy range and no coincident
neutron. The beta-delayed neutron channel is identified by a beta-neutron coincidence event.

Data Validation Workflow

The process of validating evaluated nuclear data against experimental results is a continuous
effort within the nuclear science community. The logical flow of this process is depicted in the

diagram below.
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Data Validation Workflow for Lithium-9 Decay
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Caption: Logical workflow for the validation of Lithium-9 decay data.

Lithium-9 Decay Pathway
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The decay of Lithium-9 proceeds primarily through two main branches, both originating from
the 3/2- ground state of °Li. The following diagram illustrates these decay pathways.

Decay Pathway of Lithium-9
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Caption: The primary decay pathways of Lithium-9.

In conclusion, the evaluated nuclear data for Lithium-9 decay are in excellent agreement
across the major international libraries and are well-supported by a body of experimental
evidence. The slight variations in branching ratios highlight the ongoing need for high-precision
measurements to further refine these fundamental nuclear parameters. The detailed
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experimental protocols and the continuous validation process ensure the reliability of this data
for scientific and technological applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1232377?utm_src=pdf-custom-synthesis#bc-rfq
https://www.iaea.org/resources/databases/evaluated-nuclear-structure-data-file
https://discovery.researcher.life/article/a-study-of-the-decay-modes-of-the-9li-nucleus/d3d85f7b3b9d3be08e3af540bd5068d2
https://www.nndc.bnl.gov/ensdfarchivals/
https://www.osti.gov/etdeweb/biblio/6767121
https://www.osti.gov/etdeweb/biblio/6767121
https://www.benchchem.com/product/b1232377/docs#a-comparative-analysis-of-lithium-9-decay-data-from-major-nuclear-databases
https://www.benchchem.com/product/b1232377/docs#a-comparative-analysis-of-lithium-9-decay-data-from-major-nuclear-databases
https://www.benchchem.com/product/b1232377/docs#a-comparative-analysis-of-lithium-9-decay-data-from-major-nuclear-databases
https://www.benchchem.com/product/b1232377/docs#a-comparative-analysis-of-lithium-9-decay-data-from-major-nuclear-databases
https://www.benchchem.com/product/b1232377?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232377?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232377?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

